Cas no 38289-31-5 (Cyclohexanecarboxylic acid, 4-heptyl-, trans-)

• Product Name: Cyclohexanecarboxylic acid, 4-heptyl-, trans-
• CAS No: 38289-31-5
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 293382
• PubChem ID: 217398
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 4-heptyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-heptyl-, trans-
• 4-heptyl-trans-cyclohexanecarboxylic acid
• trans-4-Heptylcyclohexane-1-carboxylicacid
• trans-4-Heptylcyclohexanecarboxylic acid
• trans-4-Heptylcyclohexylcarboxylicacid
• FT-0712783
• 38792-94-8
• 4-n-Heptylcyclohexanecarboxylicacid
• trans-4-Heptylcyclohexanecarboxylicacid
• AKOS015964229
• Cyclohexanecarboxylic acid, 4-heptyl-
• FT-0708992
• SCHEMBL3952844
• [2-(17-ethoxycarbonyloxy-11-hydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl)-2-oxo-ethyl]propanoate
• 38289-31-5
• AKOS015918014
• DTXSID10959212
• 4-n-Heptylcyclohexane carboxylic acid
• SCHEMBL8435960
• 4-heptylcyclohexane-1-carboxylic acid
• 4-heptylcyclohexanecarboxylic acid

• Inchi： 1S/C14H26O2/c1-2-3-4-5-6-7-12-8-10-13(11-9-12)14(15)16/h12-13H,2-11H2,1H3,(H,15,16)
• InChI Key： JMAUQQIVJIRNDQ-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CCCCCCC)CC1)=O

Computed Properties

• Exact Mass: 226.19338
• Monoisotopic Mass: 226.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 5.4

Experimental Properties

• Density: 0.947
• Boiling Point: 337.4°C at 760 mmHg
• Flash Point: 163.9°C
• Refractive Index: 1.467
• PSA: 37.3